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Compound of Interest

Compound Name: CB 3705

Cat. No.: B1668667 Get Quote

For researchers, scientists, and drug development professionals working with the potent

thymidylate synthase inhibitor CB 3705, ensuring personal and environmental safety is

paramount. This guide provides essential, immediate safety and logistical information, including

detailed operational and disposal plans, to foster a secure laboratory environment. CB 3705,

also known as 5,8-Dideazafolic acid, is a folate analog antimetabolite investigated for its

antineoplastic properties. Due to its cytotoxic nature, stringent handling protocols are

necessary to minimize exposure risks.

Personal Protective Equipment (PPE)
Given the hazardous nature of CB 3705, a comprehensive personal protective equipment

(PPE) strategy is mandatory to prevent dermal, ocular, and respiratory exposure. The following

table summarizes the required PPE for handling this compound.
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PPE Category Item Specifications

Hand Protection Chemotherapy-rated gloves

Double gloving is required. The

outer glove should be changed

immediately if contaminated.

Both gloves should be

changed regularly, at least

every hour during prolonged

handling.[1]

Body Protection Protective gown

Must be a solid-front, back-

closing gown made of a non-

permeable material with long

sleeves and tight-fitting cuffs.

[1]

Eye and Face Protection Safety goggles and face shield
To protect against splashes of

liquids and fine particulates.

Respiratory Protection NIOSH-approved respirator

A fit-tested N95 or higher-level

respirator should be used,

especially when handling the

powder form or when there is a

risk of aerosolization.

Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan is crucial for minimizing the risk of exposure to CB 3705.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

CB 3705 should be stored in a designated, clearly labeled, and well-ventilated area, away

from incompatible materials.

Access to the storage area should be restricted to authorized personnel only.

Preparation and Handling:
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All manipulations of CB 3705, including weighing and reconstitution, must be performed in a

certified Class II Type B2 biological safety cabinet (BSC) or a chemical fume hood that is

exhausted to the outside.[1]

Use Luer-Lok syringes and closed-system transfer devices (CSTDs) to minimize the risk of

spills and aerosol generation.

Work surfaces should be covered with a disposable, absorbent, plastic-backed liner to

contain any spills.

After handling, all surfaces must be decontaminated. A 70% isopropyl alcohol solution is

generally acceptable for decontamination.[1]

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing.[1]

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[1]

Inhalation: Move to fresh air immediately. Seek medical attention.

Spill: A chemotherapy spill kit must be readily available.[1] For small spills (less than 5 mL),

trained personnel wearing appropriate PPE should absorb the spill with absorbent pads, then

clean the area with a detergent solution followed by water.[1] For larger spills, evacuate the

area and contact the institution's environmental health and safety department.

Disposal Plan
The disposal of CB 3705 and all contaminated materials must be handled with extreme care to

prevent environmental contamination and exposure to personnel.
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Waste Type Disposal Container Disposal Method

Unused CB 3705
Labeled hazardous chemical

waste container

To be collected and disposed

of by a licensed hazardous

waste management company.

Contaminated "Soft" Waste

(Gloves, Gowns, Wipes)

Yellow chemotherapy waste

bags or containers

Incineration at a permitted

facility.[2][3]

Contaminated Sharps

(Needles, Syringes)

Yellow, puncture-proof

chemotherapy sharps

container

Incineration at a permitted

facility.[2][3]

Contaminated Liquid Waste
Leak-proof, labeled hazardous

waste container

To be collected and disposed

of by a licensed hazardous

waste management company.

Do not dispose of down the

drain.[4]

All waste containers must be clearly labeled with "Chemotherapeutic Waste" or "Cytotoxic

Waste".[4]

Signaling Pathway and Experimental Workflow
CB 3705 functions by inhibiting thymidylate synthase (TS), a crucial enzyme in the DNA

synthesis pathway. This inhibition leads to a depletion of deoxythymidine monophosphate

(dTMP), which is a necessary precursor for DNA replication. The lack of dTMP ultimately

results in cell cycle arrest and apoptosis (cell death).
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Mechanism of Action of CB 3705
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Caption: Mechanism of action of CB 3705 as a thymidylate synthase inhibitor.
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The following diagram illustrates a general workflow for handling CB 3705 in a laboratory

setting, from preparation to disposal.
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Caption: A typical workflow for the safe handling of CB 3705 in a research laboratory.

By adhering to these safety protocols and operational plans, researchers can mitigate the risks

associated with handling the potent cytotoxic agent CB 3705, ensuring a safe and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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